![molecular formula C14H17NO6S2 B2445198 3-(3-{[(1,1-Dioxidotetrahydro-3-thienyl)amino]sulfonyl}-4-methylphenyl)acrylic acid CAS No. 1268703-93-0](/img/structure/B2445198.png)
3-(3-{[(1,1-Dioxidotetrahydro-3-thienyl)amino]sulfonyl}-4-methylphenyl)acrylic acid
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Description
3-(3-{[(1,1-Dioxidotetrahydro-3-thienyl)amino]sulfonyl}-4-methylphenyl)acrylic acid is a useful research compound. Its molecular formula is C14H17NO6S2 and its molecular weight is 359.41. The purity is usually 95%.
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Scientific Research Applications
Functional Modification of Polymers
A study on the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines highlights the potential of such compounds in creating materials with enhanced thermal stability and promising biological activities. These materials have applications in the medical field, indicating the relevance of similar chemical compounds in developing novel biomaterials (Aly & El-Mohdy, 2015).
Metal Ion Binding
Research on water-soluble acryloylmorpholine copolymers explores their metal-binding properties, which can be leveraged in purification and environmental remediation technologies. The study showcases the utility of acrylic acid derivatives in creating polymers that effectively bind metal ions, suggesting potential environmental applications (Rivas, Maureira, & Geckeler, 2006).
Synthesis of Substituted Sulfonamides
Research demonstrates the synthesis of substituted sulfonamides via a three-component reaction, which could serve as a foundation for developing various pharmaceutical agents. The study underscores the versatility of acrylic acid derivatives in synthesizing compounds with potential therapeutic applications (Richter & Jung, 1998).
Organic Sensitizers for Solar Cells
A study on the engineering of organic sensitizers for solar cell applications shows the use of acrylic acid derivatives in creating efficient energy conversion materials. This research indicates the importance of such compounds in the development of renewable energy technologies (Kim et al., 2006).
Enhanced Oil Recovery
Investigations into novel acrylamide-based copolymers for enhanced oil recovery exemplify the application of acrylic acid derivatives in improving the efficiency of oil extraction processes. The study demonstrates the compound's role in the energy sector, particularly in maximizing resource extraction (Gou et al., 2015).
Properties
IUPAC Name |
(E)-3-[3-[(1,1-dioxothiolan-3-yl)sulfamoyl]-4-methylphenyl]prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO6S2/c1-10-2-3-11(4-5-14(16)17)8-13(10)23(20,21)15-12-6-7-22(18,19)9-12/h2-5,8,12,15H,6-7,9H2,1H3,(H,16,17)/b5-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDZSABYRLMBSCJ-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C=CC(=O)O)S(=O)(=O)NC2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)/C=C/C(=O)O)S(=O)(=O)NC2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.